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Compound of Interest

Compound Name: Ophiopogonin D'

Cat. No.: B2366782

For immediate reference, Ophiopogonin D' is classified as harmful if swallowed and very toxic
to aquatic life with long-lasting effects.[1] Proper disposal to an approved waste disposal plant
is mandatory to prevent environmental contamination and ensure laboratory safety.[1][2]

This guide provides essential safety and logistical information for the proper disposal of
Ophiopogonin D', tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
complying with environmental regulations.

Hazard Identification and Safety Summary

Ophiopogonin D' presents several hazards that necessitate careful handling and disposal.
The primary risks are summarized below.
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Hazard

o GHS Code Description Source
Classification
o H302: Harmful if
Acute Toxicity, Oral Category 4 [1][2][3]
swallowed.
) o H400: Very toxic to
Acute Aquatic Toxicity ~ Category 1 o [1]
aquatic life.
) ] H410: Very toxic to
Chronic Aquatic o ]
o Category 1 aquatic life with long [1]
Toxicity

lasting effects.

Acute Toxicity, Dermal

H312: Harmful in

contact with skin.

[2]

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled.

[2]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

e P330: Rinse mouth.[1]

o P391: Collect spillage.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Experimental Workflow: Spill Containment and
Cleanup Protocol
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In the event of a spill, immediate and appropriate action is required to mitigate exposure and
environmental contamination.

. Immediate Response and Personal Protection:

Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Don full Personal Protective Equipment (PPE), including chemical-impermeable gloves,
protective clothing, and eye/face protection.[1][2][4] For significant spills or dust, wear a self-
contained breathing apparatus.[4]

Avoid breathing vapors, mist, dust, or gas.[1]

. Containment;

Prevent further leakage or spillage if it is safe to do so.[1][4]
Keep the spilled material away from drains and water courses to prevent environmental
release.[1][4]

. Cleanup Procedure:

For liquid spills (Ophiopogonin D' in solvent): Absorb the solution with a finely-powdered,
inert, liquid-binding material such as diatomite, sand, vermiculite, or universal binders.[1][2]
For solid powder spills: Carefully collect the material to avoid dust formation.[4]

Place the absorbed material or collected powder into a suitable, labeled, and closed
container for disposal.[4]

. Decontamination:
Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all contaminated materials (e.g., wipes, PPE) and place them in the hazardous waste
container.

Wash hands and any exposed skin thoroughly with soap and water after cleanup.[1]
Click to download full resolution via product page

Caption: Workflow for safe spill response of Ophiopogonin D'.
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Step-by-Step Disposal Protocol

The disposal of Ophiopogonin D' and its containers must be managed through your
institution's Environmental Health and Safety (EHS) hazardous waste program.[5] Disposing of
this chemical in the regular trash or down the drain is prohibited due to its high aquatic toxicity.

[51[6]
1. Waste Collection and Segregation:

e Unused/Expired Product: The original manufacturer's container with the pure chemical
should be treated as hazardous waste.

o Contaminated Materials: Any items contaminated with Ophiopogonin D', such as pipette
tips, gloves, bench paper, and rinsate from cleaning glassware, must be collected as solid or
liquid hazardous waste.

e Segregation: Store Ophiopogonin D' waste separately from incompatible materials such as
strong acids, bases, and oxidizing or reducing agents.[1][7]

2. Waste Container Selection and Labeling:

» Container: Use a sturdy, leak-proof container with a secure, screw-on cap.[7][8] Plastic
containers are often preferred over glass when chemically compatible.[5] Ensure the
container is compatible with the waste being collected (e.g., if Ophiopogonin D' is in a
solvent).

o Secondary Containment: Always place the primary waste container in a secondary container,
such as a lab tray, to contain any potential leaks.[8] The secondary container should be able
to hold 110% of the volume of the primary container.[8]

o Labeling: Immediately label the waste container with a "Hazardous Waste" tag provided by
your EHS department.[5][7] The label must include:

e The words "Hazardous Waste".[5]

e The full chemical name: "Ophiopogonin D' Waste". Do not use abbreviations or chemical
formulas.[5][7]

o For mixtures, list all chemical components and their approximate percentages.[5]

e The date when waste was first added to the container.[5]

e The location of origin (building, room number) and the Principal Investigator's name.[5]

3. Storage of Waste:

» Keep the hazardous waste container tightly closed except when adding waste.[7][8]
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Store the waste in a designated, secure satellite accumulation area within the laboratory.
Do not accumulate more than 55 gallons of hazardous waste.[8]

. Arranging for Disposal:

Once the container is full or within the time limit specified by your institution (e.g., 90 or 150
days), schedule a pickup with your EHS hazardous waste program.[8][9]

Follow your institution's specific procedures for requesting a waste collection, which may
involve submitting a form online or via email.[5]

. Disposal of Empty Containers:

An empty container that held Ophiopogonin D' must be triple-rinsed with a suitable solvent
(e.g., ethanol, methanol) to remove all residues.[7]

The rinsate from this process is considered hazardous waste and must be collected in a
designated liquid hazardous waste container.[7]

After triple-rinsing and air-drying, the container may be disposed of in the regular trash or
recycled, depending on institutional policy.[7]
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Caption: Logical workflow for Ophiopogonin D' chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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